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Compound of Interest

Compound Name: p,p'-Diazidostilbene

Cat. No.: B160775

Disclaimer: This document provides essential safety and logistical information based on
available data for similar compounds and general best practices for handling energetic
materials. As of October 2025, a comprehensive Safety Data Sheet (SDS) for pure p,p’-
Diazidostilbene (CAS No. 10193-62-1) is not readily available. The information herein is
primarily derived from the SDS for a sulfonated, disodium salt derivative, "Benzenesulfonic
acid, 2,2'-(1,2-ethenediyl)bis[5-azido-, disodium salt]". Properties of the pure compound may
differ. Researchers, scientists, and drug development professionals must conduct a thorough,
institution-specific risk assessment and consult with a qualified safety professional before
handling p,p'-Diazidostilbene.

Immediate Safety Concerns and Hazard Summary

p,p'-Diazidostilbene is an organic azide, a class of compounds known for their potential
explosive nature. The primary mechanism of action for p,p'-diazidostilbene involves its
photosensitivity, leading to the generation of highly reactive nitrenes upon irradiation[1]. This
reactivity makes it useful in applications like polymer cross-linking but also underscores its
inherent hazards. The disulfonated, disodium salt form is classified as harmful if swallowed, in
contact with skin, or if inhaled, and causes skin and eye irritation[2][3]. Due to the presence of
two azide groups, p,p'-diazidostilbene should be treated as a potentially explosive material,
sensitive to shock, friction, and heat.

Hazard Identification for a p,p'-Diazidostilbene Derivative
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Precautionary Statement

Hazard Class GHS Classification
Examples[2][3]
P270: Do not eat, drink or
Acute Toxicity (Oral) Category 4 smoke when using this
product.
o P280: Wear protective gloves/
Acute Toxicity (Dermal) Category 4 ) )
protective clothing.
P261: Avoid breathing
Acute Toxicity (Inhalation) Category 4 dust/fume/gas/mist/vapors/spr
ay.
P302+P352: IF ON SKIN:
Skin Corrosion/Irritation Category 2 Wash with plenty of soap and

water.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
) o water for several minutes.
Serious Eye Damage/Irritation Category 2A )
Remove contact lenses, if
present and easy to do.

Continue rinsing.

) - ) Handle with extreme caution.
Potential Unclassified Hazard Explosive _ o
Avoid shock, friction, and heat.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following table
outlines the recommended PPE for handling p,p’-diazidostilbene, based on guidelines for
hazardous chemicals and azido compounds.
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] Specifications and Best
Body Part Required PPE .
Practices

Inspect gloves for damage
before each use. Use proper
Double-gloved with chemical- glove removal technique to
Hands resistant gloves avoid skin contact. Dispose of
contaminated gloves as

hazardous waste.

A face shield should be worn
Safety glasses with side over safety glasses, especially
Eyes/Face ) ] ) )
shields and a face shield when there is a potential for

splashes or explosions.

The lab coat should be fully
Bod Flame-resistant lab coat and buttoned. An apron provides
0
Y chemical-resistant apron an additional layer of

protection against spills.

Required when handling the
powder outside of a certified
chemical fume hood or when
Respiratory N95 respirator or higher engineering controls are
insufficient to maintain
exposure below acceptable

limits.

Feet Closed-toe, chemical-resistant ~ Ensure full coverage of the
ee
shoes feet.

Operational Plan: Handling and Storage

Engineering Controls:

 All work with p,p'-diazidostilbene must be conducted in a certified chemical fume hood with
the sash at the lowest possible working height.

o Use a blast shield in front of the experimental setup.
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» Work surfaces should be covered with absorbent, disposable liners.

e Avoid the use of metal spatulas or other metal instruments that could cause friction or
sparks. Use plastic or ceramic implements.

Handling Protocol:

o Preparation: Before starting, ensure all necessary PPE is donned correctly, and the fume
hood and any other equipment are functioning properly.

o Weighing: If possible, weigh the compound within the fume hood. If an external balance must
be used, handle with extreme care to minimize dust generation and transport in a sealed,
non-metallic container.

 In Solution: Whenever possible, work with the compound in a solution to reduce the risk of
dust inhalation and explosion.

e Heating: Avoid heating the compound unless absolutely necessary and with appropriate
safety measures in place (e.g., small scale, blast shield, remote monitoring). Azido
compounds can decompose explosively upon heating.

 Light Sensitivity: p,p'-Diazidostilbene is photosensitive. Protect from light during storage
and handling to prevent decomposition.

Storage Protocol:

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep the container tightly closed and clearly labeled.

o Store away from incompatible materials, such as oxidizing agents.

e Protect from direct sunlight.

¢ Do not store on metal shelves.

Disposal Plan
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The disposal of p,p’-diazidostilbene and any contaminated materials must be handled as

hazardous waste.

Waste Segregation:

All solid waste (gloves, liners, contaminated filter paper) should be collected in a designated,
labeled, non-metallic hazardous waste container.

Liquid waste containing p,p'-diazidostilbene should be collected in a separate, labeled,
non-metallic container.

Never dispose of azides down the drain, as they can react with metals in the plumbing to
form highly explosive metal azides.

Decontamination and Disposal Procedure:

Decontaminate Surfaces: Wipe down all work surfaces with a suitable solvent (e.g., ethanol)
and a detergent solution. Collect all cleaning materials as hazardous waste.

Package Waste: Securely close all waste containers.

Labeling: Ensure all waste containers are accurately labeled with the contents and
associated hazards.

Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous
and potentially explosive chemical waste.

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area and alert nearby personnel.
Isolate: Prevent entry to the spill area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Cleanup (for minor spills, if trained):
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[e]

Wear appropriate PPE.

(¢]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

[¢]

Carefully sweep the material into a non-metallic container. Avoid creating dust.

[¢]

Decontaminate the spill area.

[e]

Package all cleanup materials as hazardous waste.

o For large spills: Evacuate the area and contact your institution's emergency response team
immediately.

First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Remove contaminated clothing. Immediately flush the skin with copious
amounts of water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualized Workflows

Preparation Handling Cleanup & Disposal

Don Appropriate PPE H Verify Fume Hood Operation }—» Set Up Blast Shield H Weigh Compound (in hood) H Prepare Solution H Perform Ex; periment }—»‘ Decontaminate Surfaces H Segregate Hazardous Waste H Dispose via EHS

Click to download full resolution via product page

Caption: General workflow for handling p,p'-Diazidostilbene.
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Caption: Decision logic for responding to a p,p'-Diazidostilbene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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